Cas no 1040661-28-6 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide
• CAS No: 1040661-28-6
• MF: C₁₇H₁₄N₂O₄S₂
• MW: 374.434061527252
• CID: 5840279
• PubChem ID: 25852460
• Update Time: 2025-06-08

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]thiophene-2-sulfonamide
• F5099-0376
• N-(1-(furan-2-carbonyl)indolin-6-yl)thiophene-2-sulfonamide
• VU0635757-1
• 1040661-28-6
• AKOS024498324

• Inchi： 1S/C17H14N2O4S2/c20-17(15-3-1-9-23-15)19-8-7-12-5-6-13(11-14(12)19)18-25(21,22)16-4-2-10-24-16/h1-6,9-11,18H,7-8H2
• InChI Key： JQBFMRQLKDSWSW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 374.03949928g/mol
• Monoisotopic Mass: 374.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide

Comprehensive Overview of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide (CAS No. 1040661-28-6): Properties, Applications, and Research Insights

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide (CAS No. 1040661-28-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a furan-2-carbonyl moiety with a 2,3-dihydro-1H-indole core, linked to a thiophene-2-sulfonamide group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a modulator of enzymatic activity and its potential in targeting specific disease pathways.

The compound's molecular formula and weight, along with its precise CAS registry number (1040661-28-6), ensure accurate identification in scientific databases. Its structure features a furan ring, known for its electron-rich properties, and a thiophene sulfonamide group, which is often associated with bioactivity in medicinal chemistry. These attributes make it a candidate for studies involving enzyme inhibition, receptor binding, and signal transduction. Recent publications highlight its relevance in exploring inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

In the context of drug design, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide exemplifies the growing demand for small-molecule therapeutics with high selectivity. Its heterocyclic framework is compatible with structure-activity relationship (SAR) studies, enabling researchers to optimize its pharmacokinetic properties. Computational modeling and in vitro assays have been employed to evaluate its binding affinity, solubility, and metabolic stability—key factors in modern pharmaceutical development.

Beyond its biochemical applications, this compound is also a subject of interest in material science. The furan and thiophene units contribute to its potential use in organic electronics, such as conductive polymers or sensors. This dual applicability underscores its interdisciplinary value, addressing queries like "What are the industrial uses of sulfonamide derivatives?" or "How do heterocyclic compounds enhance drug efficacy?"—common questions in academic and industrial forums.

Safety and handling protocols for CAS 1040661-28-6 adhere to standard laboratory practices, with no reported hazards under normal conditions. Its stability and storage recommendations (e.g., inert atmosphere, low humidity) are critical for reproducibility in research. As the scientific community prioritizes green chemistry, synthetic routes for this compound are being refined to minimize waste and energy consumption, reflecting broader sustainability goals.

In summary, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide represents a convergence of medicinal chemistry, biotechnology, and materials engineering. Its study addresses pressing challenges in drug discovery and functional materials, making it a compelling topic for researchers and innovators alike. Future directions may explore its crystal engineering properties or nanotechnology integrations, further expanding its scientific footprint.